Cas no 89344-57-0 (1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-)
89344-57-0 structure
Product Name:1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
CAS No:89344-57-0
MF:C42H77O6
MW:678.057194471359
CID:603649
PubChem ID:71323706
Update Time:2025-04-19
1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)-
- 5-octadecoxy-3-octadecoxycarbonyl-5-oxopent-3-enoate
- 5-(Octadecyloxy)-3-[(octadecyloxy)carbonyl]-5-oxopent-3-enoate
- DTXSID00753261
- 89344-57-0
-
- Inchi: 1S/C42H78O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-47-41(45)38-39(37-40(43)44)42(46)48-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h38H,3-37H2,1-2H3,(H,43,44)/p-1
- InChI Key: CCYYEWTZXPPXNO-UHFFFAOYSA-M
- SMILES: O(C(C(CC(=O)[O-])=CC(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 677.57201517g/mol
- Monoisotopic Mass: 677.57201517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 48
- Rotatable Bond Count: 39
- Complexity: 756
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 18
- Topological Polar Surface Area: 92.7Ų
1-Propene-1,2,3-tricarboxylic acid, dioctadecyl ester, (E)- Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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